Lewis base-catalyzed cascade [4 + 2]-annulation reaction of N-alkoxy acrylamides and acyl isothiocyanates: facile access to 2-imino-1,3-thiazinone derivatives†
Organic & Biomolecular Chemistry Pub Date: 2023-11-01 DOI: 10.1039/D3OB01440A
Abstract
A formal [4 + 2]-cycloaddition reaction of N-alkoxy acrylamides and acyl isothiocyanates was developed via a Lewis base-catalyzed cascade aza-nucleophilic addition/thio-Michael addition process under mild conditions. This study provides a facile approach for preparing 2-imino-1,3-thiazinone derivatives in moderate to excellent yields and enriches the field of heterocyclic acrylamide chemistry. The reported method features metal-free reaction conditions, high atom economy, and easy operation. Moreover, the reaction was successfully scaled up and derivatization reactions were successfully performed.
![Graphical abstract: Lewis base-catalyzed cascade [4 + 2]-annulation reaction of N-alkoxy acrylamides and acyl isothiocyanates: facile access to 2-imino-1,3-thiazinone derivatives](http://scimg.chem960.com/usr/1/D3OB01440A.jpg)
![Lewis base-catalyzed cascade [4 + 2]-annulation reaction of N-alkoxy acrylamides and acyl isothiocyanates: facile access to 2-imino-1,3-thiazinone derivatives†](https://scimg.chem960.com/usr/1/D3OB01440A.jpg)
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Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
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CAS no.: 101713-87-5
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CAS no.: 124252-41-1
